Fluorescent metal–organic framework for selective sensing of nitroaromatic explosives†

Chemical Communications Pub Date: 2011-10-13 DOI: 10.1039/C1CC15594F

Abstract

Highly luminescent micrometre-sized fine particles of a Zn(II) metal–organic framework (MOF) of a new π-electron rich tricarboxylate dispersed in ethanol is demonstrated as a selective sensory material for the detection of nitroaromatic explosives via a fluorescence quenching mechanism.

Graphical abstract: Fluorescent metal–organic framework for selective sensing of nitroaromatic explosives
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